Cas no 1643-19-2 (tetrabutylazanium bromide)

• Product Name: tetrabutylazanium bromide
• CAS No: 1643-19-2
• MF: C₁₆H₃₆BrN
• MW: 322.367744445801
• MDL: MFCD00011633
• CID: 41725
• PubChem ID: 87571718
• Update Time: 2025-07-30

tetrabutylazanium bromide Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium bromide
• TBAB
• Tetra-n-butylammonium bromide
• Tetrbutyl Ammonium Bromide
• Tetranbutylammoniumbromide
• TBA Bromide
• Tetra Butyl Ammonium Bromide &amp
• TETRABUTYLAMMONIUM BROMIDE SOLUTION
• 1-Butanaminium, N,N,N-tributyl-, bromide
• n,n,n-tributyl-1-butanaminiubromide
• ALIQUAT(R) 100
• IPC-TBA-BR
• TETRABUTYL AMONIUM BROMIDE
• TETRABUTYLAMMONIUM BROMIDE, ELECTRO-CHEM ICAL GRADE
• TETRABUTYLAMMONIUM BROMIDE, FOR IPC
• TETRABUTYLAMMONIUM BROMIDE REAGENTPLUS&amp
• TETRABUTYLAMMONIUM BROMIDE CONC., FOR
• TetraButylAmmoniumBromideTbab
• TetraButylAmmoniumBromideForSynthesis
• TETRABUTYLAMMONIUM BROMIDE REAGEN
• (ACS)
• Tetrabutyl
• aliquat 100
• Tetrabutylammoniumbromid
• tetrabutylammonium
• Tetrabutylammonium Bromide [Reagent for Ion-Pair Chromatography]
• Phthalide
• Tetrabutylammonium B
• N,N,N-tributylbutan-1-aminium bromide
• tetrabutylammomium bromide
• Tetrabutylazanium bromide
• tetra-n-butyl-ammonium bromide
• 1-Butanaminium, N,N,N-tributyl-, bromide Tetrabutyl ammonium bromide
• TBABr
• N4,4,4,4Br
• FourbutylbroMide
• Butyl AMoniuM BroMide
• 四丁基溴化铵
• Tetrabutyl ammonium bromide
• aliquat 100
• Tetrabutyl-ammonium bromide
• N,N,N-Tributyl-1-butanaminium bromide
• Tetrabutylammoniumbromide
• 1-Butanaminium, N,N,N-tributyl-, bromide (1:1)
• VJZ168I98R
• tetrabutylamine, bromide
• Tetrabutylammonium bromide, 99+%
• nBu4NBr
• Tetrabutylammonium bromide:
• D72482
• bromide tetrabutylammonium
• SCHEMBL1891
• (n-C4H9)4NBr
• tetra-n-butylammoniumbromide
• BP-31079
• (nBu)4NBr
• tetrabutyl-ammoniumbromide
• tetran- butylammonium bromide
• T0054
• N,N,N,N-tetrabutylammonium bromide
• tetra(n-butyl)ammonium bromide
• CS-0010099
• Bu4NBr
• tetrabutylamonium bromide
• STR00258
• tetra-butyl ammonium bromide
• tetra(n-butyl) ammonium bromide
• TBAB SUMQUAT 6065
• n-Bu4NBr
• NS00099594
• BCP24453
• tetra n-butylammonium bromide
• UNII-VJZ168I98R
• CHEBI:51993
• tetra butyl ammonium bromide
• CHEMBL60696
• TETRABUTYL AMMONIUM BROMIDE [INCI]
• BR1208
• I0365
• tetra-butylammonium bromide
• tetra (n-butyl) ammonium bromide
• tetrabuthylammonium bromide
• tetra(n-butyl)-ammonium bromide
• (n-Bu)4NBr
• Tetrabuylammonium Bromide
• DTXSID4044400
• tetra-n-butyl-ammoniumbromide
• tetran-butylammonium bromide
• AKOS015899557
• 1643-19-2
• Q6296780
• Q-101945
• tetrabutyammonium bromide
• EINECS 216-699-2
• FT-0633729
• JRMUNVKIHCOMHV-UHFFFAOYSA-M
• tetra n-butyl ammonium bromide
• Tox21_302149
• Tetrabutylammonium bromide ACS reagent grade
• C16H36BrN
• A810553
• N,N,N,N-tetrabutylammoniumbromide
• CAS-1643-19-2
• F0001-0598
• NCGC00255885-01
• EN300-36588
• MFCD00011633
• tetra-normal-butyl ammonium bromide
• tetra-n-butyl ammonium bromide
• DTXCID2024400
• EC 216-699-2
• Tetrabutylammonium Bromide,98%
• doi:10.14272/JRMUNVKIHCOMHV-UHFFFAOYSA-M.1
• DB-004100
• tetrabutylazanium bromide

• MDL： MFCD00011633
• Inchi： 1S/C16H36N.BrH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： JRMUNVKIHCOMHV-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 3570983

Computed Properties

• Exact Mass: 321.20300
• Monoisotopic Mass: 321.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals. Easy to absorb moisture.
• Density: 1.039 g/mL at 25 °C
• Melting Point: 102-106 °C (lit.)
• Boiling Point: 102 °C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.422
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 600 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 0.00000
• LogP: 2.00760
• Solubility: Soluble in water, ethanol, ether and acetone. Slightly soluble in benzene.
• Sensitiveness: Hygroscopic
• Color/Form: 50 wt. % in H2O

tetrabutylazanium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on tetrabutylazanium bromide

Tetrabutylazanium Bromide: A Comprehensive Overview

Tetrabutylazanium bromide, also known by its CAS number 1643-19-2, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C₁₆H₃₄NBr, is widely recognized for its unique properties and applications in various chemical processes. The tetrabutylazanium bromide structure consists of a central nitrogen atom surrounded by four butyl groups and a bromide ion, making it a quaternary ammonium salt with distinct chemical characteristics.

The synthesis of tetrabutylazanium bromide typically involves the reaction of tetra-n-butylammonium hydroxide with hydrobromic acid. This process yields a stable and highly soluble compound, which is often used as a phase transfer catalyst in organic synthesis. Recent studies have highlighted its effectiveness in facilitating reactions between polar and non-polar substances, thereby enhancing reaction rates and selectivity.

In terms of physical properties, tetrabutylazanium bromide exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature chemical reactions. Its solubility in various organic solvents further enhances its versatility in different chemical systems. The compound's ability to act as a cationic initiator has been explored in polymer chemistry, where it has shown promise in controlling polymerization reactions to produce materials with tailored properties.

One of the most recent advancements involving tetrabutylazanium bromide is its application in the development of ionic liquids for use in electrochemical energy storage systems. Researchers have found that this compound can be used to create ionic liquid-based electrolytes with improved conductivity and stability, which are critical for next-generation batteries and supercapacitors. These findings underscore the potential of tetrabutylazanium bromide in advancing energy technology.

Moreover, tetrabutylazanium bromide has been utilized as a precursor for the synthesis of novel organometallic compounds. Its ability to coordinate with metal ions has led to the creation of complexes with unique electronic properties, which are being investigated for their potential applications in catalysis and materials science.

The demand for tetrabutylazanium bromide has grown significantly due to its role in pharmaceutical intermediates and agrochemicals. Its use as an intermediate in the synthesis of bioactive compounds has been documented in several recent studies, highlighting its importance in drug discovery and development.

In conclusion, tetrabutylazanium bromide (CAS No: 1643-19-2) is a versatile compound with a wide range of applications across various fields of chemistry. Its unique properties, coupled with recent advancements in its utilization, position it as an essential material for both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow further.